1-(2,2-difluoroethyl)-1H-pyrazole-3-carboxylic acid
CAS No.: 1006486-39-0
Cat. No.: VC4044147
Molecular Formula: C6H6F2N2O2
Molecular Weight: 176.12 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1006486-39-0 |
|---|---|
| Molecular Formula | C6H6F2N2O2 |
| Molecular Weight | 176.12 g/mol |
| IUPAC Name | 1-(2,2-difluoroethyl)pyrazole-3-carboxylic acid |
| Standard InChI | InChI=1S/C6H6F2N2O2/c7-5(8)3-10-2-1-4(9-10)6(11)12/h1-2,5H,3H2,(H,11,12) |
| Standard InChI Key | OLHZBMQEQFYPKF-UHFFFAOYSA-N |
| SMILES | C1=CN(N=C1C(=O)O)CC(F)F |
| Canonical SMILES | C1=CN(N=C1C(=O)O)CC(F)F |
Introduction
1-(2,2-Difluoroethyl)-1H-pyrazole-3-carboxylic acid, with the CAS number 1006486-39-0, is a chemical compound that has garnered attention in various research fields due to its unique structure and potential applications. This compound is characterized by its molecular formula C₆H₆F₂N₂O₂ and a molecular weight of 176.12 g/mol .
Hazard Information
1-(2,2-Difluoroethyl)-1H-pyrazole-3-carboxylic acid is classified as a hazardous substance with a signal word of "Danger" and falls under Class 8 according to the GHS classification system. It is harmful if swallowed (H302) and causes severe skin burns and eye damage (H314) . The handling of this compound requires appropriate protective measures, including gloves, safety goggles, and a lab coat.
| Hazard Statement | Description |
|---|---|
| H302 | Harmful if swallowed |
| H314 | Causes severe skin burns and eye damage |
Applications and Research
This compound is used in various stages of research, particularly in the development of new pharmaceuticals and chemical intermediates. Its unique structure makes it a valuable building block for synthesizing more complex molecules .
Availability and Purity
1-(2,2-Difluoroethyl)-1H-pyrazole-3-carboxylic acid is available from several suppliers with varying purities, typically around 97% . The compound is stored at ambient temperatures and requires careful handling due to its hazardous nature .
| Supplier | Purity | CAS Number |
|---|---|---|
| AChemBlock | 97% | 1006486-39-0 |
| VWR | - | 1006486-39-0 |
Shipping and Handling
Due to its hazardous classification, shipping this compound incurs additional costs, including HazMat fees, which vary based on the quantity and shipping method . It is essential to comply with local regulations and safety guidelines when transporting this substance.
| Shipping Type | Estimated HazMat Fee (500g) |
|---|---|
| Excepted Quantity | $0.00 |
| Limited Quantity | $15-$60 |
| Inaccessible (Haz class 6.1), Domestic | $80+ |
| Inaccessible (Haz class 6.1), International | $150+ |
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